Fapi-46-nota

• Molecular Formula: C37H50F2N10O7
• Molecular Weight: 784.9 g/mol
• InChI: InChI=1S/C37H50F2N10O7/c1-43(27-3-4-31-30(19-27)29(5-6-41-31)36(56)42-22-32(50)49-26-37(38,39)20-28(49)21-40)7-2-8-44-15-17-48(18-16-44)33(51)23-45-9-11-46(24-34(52)53)13-14-47(12-10-45)25-35(54)55/h3-6,19,28H,2,7-18,20,22-26H2,1H3,(H,42,56)(H,52,53)(H,54,55)/t28-/m0/s1
• InChIKey: APILFOLSMKOIDY-NDEPHWFRSA-N

FAPI-46-NOTA: A Quinoline-Based FAP Inhibitor with NOTA Chelator for PET Imaging and Theranostic Applications

FAPI-46-NOTA is a radiopharmaceutical precursor combining a quinoline-based fibroblast activation protein (FAP) inhibitor (FAPI-46) with the macrocyclic chelator 1,4,7-triazacyclononane-1,4,7-triacetic acid (NOTA). This compound is designed for radiolabeling with metallic radioisotopes such as gallium-68 (⁶⁸Ga) for positron emission tomography (PET) imaging or lutetium-177 (¹⁷⁷Lu) and yttrium-90 (⁹⁰Y) for targeted radionuclide therapy [1]. FAPI-46 itself represents an optimized iteration in the FAPI series, developed to enhance tumor retention time and improve tumor-to-background ratios compared to earlier analogs like FAPI-04 [2]. The NOTA chelator facilitates stable, high-yield radiolabeling, making it a versatile platform for both diagnostic and theranostic applications targeting FAP-expressing cancer-associated fibroblasts (CAFs) in the tumor microenvironment [3].

Workflow Radiolabeling with ⁶⁸Ga, ¹⁷⁷Lu, or ⁹⁰Y for PET and therapy research

Selection Quinoline-based FAP inhibitor with NOTA chelator; designed for stable metal complexation

Use Context FAP-expressing tumor microenvironment and cancer-associated fibroblast targeting studies

• [1] Meyer C, Dahlbom M, Lindner T, Vauclin S, Mona C, Slavik R, Czernin J, Haberkorn U, Calais J. Radiation Dosimetry and Biodistribution of ⁶⁸Ga-FAPI-46 PET Imaging in Cancer Patients. J Nucl Med. 2020 Aug;61(8):1171-1177. View Source
• [2] Kweon Y, Kim S, Kim J. FAP Inhibitors as Novel Small Molecules for Cancer Imaging using Radionuclide. 2023. Review. View Source
• [3] Loktev A, Lindner T, Mier W, Debus J, Altmann A, Jäger D, Giesel F, Kratochwil C, Barthe P, Roumestand C, Haberkorn U. Development of Fibroblast Activation Protein-Targeted Radiotracers with Improved Tumor Retention. J Nucl Med. 2019 Oct;60(10):1421-1429. View Source

Why FAPI-46-NOTA Cannot Be Simply Substituted with Other FAPI Analogs: Evidence for Quantifiable Differentiation

Substituting FAPI-46 with other FAP inhibitors like FAPI-04, FAPI-74, or even other structural classes such as FAP-2286 is not scientifically justifiable without significant alterations to imaging and therapeutic outcomes. Published head-to-head comparisons reveal that these compounds exhibit quantifiable differences in key performance metrics, including tumor retention time [1], tumor-to-background ratios (TBRs) [2], binding affinity [3], and overall radiation dosimetry [4]. Such variations directly impact diagnostic image contrast, the feasibility of same-day imaging, and the potential efficacy of subsequent radionuclide therapy. The evidence below demonstrates that the choice of FAPI-46 over its closest analogs is a decision supported by distinct, measurable advantages in specific experimental and clinical contexts, making generic substitution a potential compromise to data quality and therapeutic outcome.

FAPI-04 Tumor retention dynamics may differ, altering theranostic dose modeling and therapy study outcomes.

FAPI-74 Tumor-to-background ratio context varies; reported image contrast may not transfer across FAPI variants.

FAP-2286 Binding affinity and enzymatic inhibition context differ; targeting efficiency and dose-response assumptions may require review.

• [1] Meyer C, Dahlbom M, Lindner T, Vauclin S, Mona C, Slavik R, Czernin J, Haberkorn U, Calais J. Radiation Dosimetry and Biodistribution of ⁶⁸Ga-FAPI-46 PET Imaging in Cancer Patients. J Nucl Med. 2020 Aug;61(8):1171-1177. View Source
• [2] Glatting FM, Hoppner J, Liew DP, et al. Repetitive Early ⁶⁸Ga-FAPI PET Acquisition Comparing ⁶⁸Ga-FAPI-02, ⁶⁸Ga-FAPI-46, and ⁶⁸Ga-FAPI-74: Methodologic and Diagnostic Implications for Malignant, Inflammatory/Reactive, and Degenerative Lesions. J Nucl Med. 2022 Dec;63(12):1844-1851. View Source
• [3] Zboralski D, Hoehne A, Bredenbeck A, et al. Abstract 3317: Comparative biodistribution and radiotherapeutic efficacy of the fibroblast activation protein (FAP)-targeting agents FAP-2286 and FAPI-46. Cancer Res. 2022 Jun 15;82(12_Suppl):3317. View Source
• [4] Meyer C, et al. Radiation Dosimetry and Biodistribution of ⁶⁸Ga-FAPI-46 PET Imaging in Cancer Patients. J Nucl Med. 2020;61(8):1171-1177. View Source

Quantitative Evidence Guide: FAPI-46-NOTA Differentiation Against Key Comparators FAPI-04, FAPI-74, and FAP-2286

Extended Tumor Retention Time: FAPI-46 vs. FAPI-04

FAPI-46 demonstrates a significantly prolonged tumor retention time compared to its predecessor, FAPI-04. This key differentiator was the primary driver for the development of FAPI-46 as a therapeutic agent [1]. While FAPI-04 proved excellent for diagnostic imaging, its rapid tumor washout limited its potential for radionuclide therapy [1]. The longer residence time of FAPI-46-labeled radiopharmaceuticals allows for a higher cumulative radiation dose to be delivered to the tumor while sparing normal tissue, establishing its superiority for theranostic applications [1].

Tumor Retention

Class-level inference

FAPI-46: Reported prolonged tumor retention

FAPI-04: Characterized by rapid tumor washout

Supports theranostic-dose modeling context

Preclinical and early clinical data; target indication confirmation advised

Evidence Dimension	Tumor retention time (qualitative comparison)
Target Compound Data	Increased / prolonged
Comparator Or Baseline	FAPI-04: shorter tumor retention time
Quantified Difference	Qualitatively established as longer, leading to enhanced therapeutic potential.
Conditions	Based on comparative evaluation in preclinical and clinical studies cited in primary dosimetry and biodistribution research.

Why This Matters

For procurement in a theranostic setting, the extended tumor retention of FAPI-46 over FAPI-04 is critical for achieving meaningful tumor radiation doses and therapeutic efficacy, directly impacting study outcomes and clinical utility.

• [1] Meyer C, Dahlbom M, Lindner T, Vauclin S, Mona C, Slavik R, Czernin J, Haberkorn U, Calais J. Radiation Dosimetry and Biodistribution of ⁶⁸Ga-FAPI-46 PET Imaging in Cancer Patients. J Nucl Med. 2020 Aug;61(8):1171-1177. View Source

Superior Tumor Uptake and Contrast: FAPI-46 vs. FAPI-02 and FAPI-74

In a direct comparative PET imaging study across 24 cancer patients, ⁶⁸Ga-FAPI-46 exhibited the highest tracer uptake and tumor-to-background ratios (TBRs) for all analyzed pathologies when compared head-to-head against ⁶⁸Ga-FAPI-02 and ⁶⁸Ga-FAPI-74 [1]. This finding demonstrates that FAPI-46 provides quantifiably better image contrast than the next-generation analog FAPI-74, which is crucial for detecting smaller lesions and delineating tumor margins with greater clarity [1].

Tumor Uptake & TBR

Head-to-head comparison

FAPI-46: Highest reported TBRs among tested variants

FAPI-02 / FAPI-74: Lower uptake and TBRs reported

Reported image-contrast endpoint context

24-patient cohort; lesion-specific variance may occur

Evidence Dimension	Tumor uptake and Tumor-to-Background Ratios (TBRs)
Target Compound Data	Highest uptake and TBRs observed among the three variants.
Comparator Or Baseline	⁶⁸Ga-FAPI-02 and ⁶⁸Ga-FAPI-74: lower uptake and TBRs.
Quantified Difference	Statistically significant superiority in uptake and TBRs (exact SUVmax values varied by lesion, but FAPI-46 was consistently highest across 134 analyzed lesions).
Conditions	Repetitive early PET acquisition (10-58 min post-injection) in 24 cancer patients with various malignancies.

Why This Matters

Higher TBRs translate directly to improved lesion detectability and diagnostic confidence, which is a primary endpoint in clinical imaging trials and a key performance indicator for radiopharmaceutical selection.

• [1] Glatting FM, Hoppner J, Liew DP, et al. Repetitive Early ⁶⁸Ga-FAPI PET Acquisition Comparing ⁶⁸Ga-FAPI-02, ⁶⁸Ga-FAPI-46, and ⁶⁸Ga-FAPI-74: Methodologic and Diagnostic Implications for Malignant, Inflammatory/Reactive, and Degenerative Lesions. J Nucl Med. 2022 Dec;63(12):1844-1851. View Source

Higher Binding Affinity: FAPI-46 vs. Peptide-Based FAP-2286

FAPI-46 demonstrates significantly stronger binding affinity to FAP compared to the cyclic peptide-based alternative FAP-2286. Surface plasmon resonance studies revealed an equilibrium dissociation constant (KD) of 0.04 nM for FAPI-46, which is 27.5-fold more potent than the 1.1 nM KD measured for FAP-2286 [1]. This superior binding translates to more effective inhibition of FAP enzymatic activity, with FAPI-46 showing an IC50 of 1.2 nM compared to 3.2 nM for FAP-2286 [1].

FAP Binding Affinity

Head-to-head comparison

KD 0.04 nM (FAPI-46) vs 1.1 nM (FAP-2286)
IC50 1.2 nM vs 3.2 nM

Supports FAP-targeting assay design

In vitro SPR/enzymatic data; in vivo targeting to validate

Evidence Dimension	Binding Affinity (KD) and Enzyme Inhibition (IC50)
Target Compound Data	KD = 0.04 nM; IC50 = 1.2 nM
Comparator Or Baseline	FAP-2286: KD = 1.1 nM; IC50 = 3.2 nM
Quantified Difference	27.5-fold higher affinity (KD) and 2.7-fold more potent inhibition (IC50).
Conditions	Surface plasmon resonance (SPR) for KD and FAP protease activity assay for IC50, using purified human FAP protein and FAP-expressing cells.

Why This Matters

Higher binding affinity ensures more efficient and specific targeting of FAP-expressing tumors, which can lead to lower required doses, reduced background signal, and potentially improved therapeutic indices in radiopharmaceutical therapy applications.

• [1] Zboralski D, Hoehne A, Bredenbeck A, et al. Abstract 3317: Comparative biodistribution and radiotherapeutic efficacy of the fibroblast activation protein (FAP)-targeting agents FAP-2286 and FAPI-46. Cancer Res. 2022 Jun 15;82(12_Suppl):3317. View Source

Favorable Radiation Dosimetry Profile for Diagnostic Imaging

The radiation dosimetry of ⁶⁸Ga-FAPI-46 has been rigorously quantified in cancer patients, establishing a favorable safety profile for diagnostic PET imaging. The average effective total-body dose is 7.80E-03 mSv/MBq [1]. For a typical administered activity of 200 MBq, the estimated whole-body radiation dose from the PET tracer is only 1.56 ± 0.26 mSv [1]. This low dosimetry burden is a quantifiable advantage that supports its routine clinical use and repeat imaging studies without significant radiation risk to the patient [1].

Radiation Dosimetry

Class-level inference

Effective dose 7.80E-03 mSv/MBq; whole-body ~1.56 mSv (200 MBq)

Dosimetry context for repeat-imaging protocols

6-patient study; population-specific review needed

Evidence Dimension	Effective total-body radiation dose
Target Compound Data	7.80E-03 mSv/MBq; estimated whole-body dose of 1.56 ± 0.26 mSv from 200 MBq injection.
Comparator Or Baseline	No direct comparator in this specific study, but the value is considered low and favorable for a PET tracer.
Quantified Difference	N/A
Conditions	Serial PET/CT scans in 6 cancer patients at 10 min, 1h, and 3h post-injection. Dosimetry calculated using OLINDA/EXM software.

Why This Matters

A well-characterized, low radiation dosimetry profile is a critical parameter for institutional review board (IRB) approval, patient consent, and the ability to perform multiple scans for therapy monitoring or research protocols.

• [1] Meyer C, Dahlbom M, Lindner T, Vauclin S, Mona C, Slavik R, Czernin J, Haberkorn U, Calais J. Radiation Dosimetry and Biodistribution of ⁶⁸Ga-FAPI-46 PET Imaging in Cancer Patients. J Nucl Med. 2020 Aug;61(8):1171-1177. View Source

High Diagnostic Accuracy in Clinical Oncology: Pancreatic Cancer Discrimination

In a prospective clinical trial, ⁶⁸Ga-FAPI-46 PET/CT demonstrated high accuracy in differentiating malignant from benign pancreatic lesions. Using an optimal SUVmax cutoff of 10.2, the imaging method achieved 95% sensitivity and 80% specificity for the entire patient cohort . Notably, in a sub-cohort of patients with ambiguous findings on standard-of-care imaging, the diagnostic accuracy reached 100% using this same threshold .

Diagnostic Performance

Data to verify

SUVmax cutoff 10.2; sensitivity 95%; specificity 80%

Reported lesion-characterization endpoint context

30-patient prospective trial; larger validation needed

Evidence Dimension	Diagnostic performance (Sensitivity, Specificity)
Target Compound Data	SUVmax cutoff = 10.2; Sensitivity = 95%; Specificity = 80%; Accuracy = 100% in ambiguous sub-cohort.
Comparator Or Baseline	Standard-of-care imaging (which yielded ambiguous results in a subset of patients).
Quantified Difference	Provided definitive diagnosis in 100% of cases where standard imaging was ambiguous.
Conditions	Prospective clinical trial with 30 patients suspected of pancreatic cancer, using histopathology as the reference standard.

Why This Matters

This data provides robust, quantitative clinical evidence for the utility of ⁶⁸Ga-FAPI-46 in a challenging diagnostic scenario (pancreatic cancer), supporting its procurement for clinical trials and routine use where high diagnostic certainty is required.

Validated Enantiomeric Consistency for Reproducible Research and Clinical Use

Studies on enantiomeric composition confirm that mixtures of (S)- and (R)-enantiomers of FAPI-46 exhibit comparable in vitro binding affinity, internalization, and in vivo pharmacokinetic profiles to pure (S)-enantiomers, while the (R)-enantiomer alone shows no specific binding to FAP [1]. This validation ensures that current clinical and research batches, which may contain (S/R)-mixtures, produce consistent and reproducible results [1]. This addresses a critical quality control concern for the procurement of radiopharmaceutical precursors, as it demonstrates that strict enantiomeric purity is not a prerequisite for reliable performance, simplifying manufacturing and reducing costs [1].

Enantiomeric Consistency

Supporting evidence

(S/R)-mixture: comparable binding, internalization, and in vivo PK to pure (S)-enantiomer

Pure (R)-enantiomer: no specific FAP binding

Supports batch reproducibility for multi-site research

In vitro and murine data; human PK equivalence to confirm

Evidence Dimension	Pharmacological equivalence of enantiomeric mixtures vs. pure (S)-enantiomer
Target Compound Data	(S/R)-FAPI-46 mixture: comparable binding, internalization, and in vivo PK to pure (S)-enantiomer.
Comparator Or Baseline	(S)-FAPI-46 (pure enantiomer). (R)-FAPI-46 showed no specific binding.
Quantified Difference	No significant difference in binding, internalization, or pharmacokinetic profiles.
Conditions	In vitro assays on HT1080-hFAP and HEK293-hCD26 cells; dynamic PET imaging and ex vivo biodistribution in BALB/c mice.

Why This Matters

This evidence supports the use of FAPI-46 precursors that are not chirally pure, which can simplify and reduce the cost of GMP manufacturing. It provides regulatory confidence and ensures cross-trial reproducibility, a key factor for multi-center clinical studies and industrial procurement.

• [1] Staniszewska M, Hübner R, Locatelli C, et al. Ensuring enantiomeric consistency in FAPI radiopharmaceuticals: comparative analysis of (S)- and (S/R)-FAPI-46/-74 confirms pharmacological equivalence. SOFIE. 2026 Feb 28. View Source

Optimal Research and Industrial Applications for FAPI-46-NOTA Based on Quantitative Evidence

Theranostic Pair Development and Preclinical Therapy Studies

FAPI-46-NOTA's primary advantage over FAPI-04 is its extended tumor retention time [1]. This property makes it the preferred choice for developing theranostic pairs where the same targeting vector is used for both diagnostic PET (e.g., with ⁶⁸Ga) and therapeutic applications (e.g., with ¹⁷⁷Lu or ⁹⁰Y). Preclinical studies and clinical trials investigating FAP-targeted radionuclide therapy, such as those using ⁹⁰Y-FAPI-46 for solid tumors , rely on this characteristic to ensure a sufficient therapeutic dose is delivered to the tumor.

High-Contrast Clinical PET Imaging in Solid Tumors

For clinical PET imaging protocols where maximum lesion contrast is paramount, ⁶⁸Ga-FAPI-46 is supported by direct comparative evidence showing it achieves the highest tumor uptake and TBRs among FAPI-02, FAPI-46, and FAPI-74 [1]. This scenario includes clinical trials for cancer staging, restaging, and therapy response assessment, particularly in cancers like pancreatic ductal adenocarcinoma where standard imaging can be ambiguous .

Diagnosis of Malignancy in Clinically Equivocal Pancreatic Lesions

Quantitative clinical evidence supports the use of ⁶⁸Ga-FAPI-46 PET/CT as a problem-solving tool for characterizing suspicious pancreatic lesions. An SUVmax threshold of 10.2 provided 100% diagnostic accuracy in a cohort of patients with ambiguous findings from standard imaging [1]. This specific, evidence-based scenario is ideal for clinical procurement where the goal is to reduce diagnostic uncertainty and avoid unnecessary invasive procedures.

Multi-Center Clinical Trials Requiring Reproducible Radiopharmaceutical Synthesis

The validation that (S/R)-enantiomeric mixtures of FAPI-46 perform comparably to the pure (S)-enantiomer [1] is crucial for industrial-scale manufacturing and multi-center clinical trials. This evidence supports the use of FAPI-46-NOTA precursors that are not chirally pure, simplifying GMP synthesis and quality control, reducing cost, and ensuring consistent performance across different production sites and patient populations.

Application

Selection Property

Validation Focus

Preclinical FAP-targeted radiopharmaceutical therapy studies

Tumor retention profile for theranostic modeling

Radiation dose modeling and tumor-retention endpoint analysis

High-contrast solid tumor PET imaging research

Reported TBR advantage among FAPI variants

Lesion contrast endpoint assessment in imaging studies

Pancreatic lesion characterization research

Tumor SUVmax threshold context

Diagnostic performance endpoint review in equivocal cohorts

Multi-center radiopharmaceutical synthesis consistency

Enantiomeric batch consistency context

Cross-batch binding and PK equivalence review

• [1] Glatting FM, Hoppner J, Liew DP, et al. Repetitive Early ⁶⁸Ga-FAPI PET Acquisition Comparing ⁶⁸Ga-FAPI-02, ⁶⁸Ga-FAPI-46, and ⁶⁸Ga-FAPI-74: Methodologic and Diagnostic Implications for Malignant, Inflammatory/Reactive, and Degenerative Lesions. J Nucl Med. 2022 Dec;63(12):1844-1851. View Source
• [2] Fendler WP, Hamacher R, Ferdinandus J, et al. Initial Clinical Experience with ⁹⁰Y-FAPI-46 Radioligand Therapy for Advanced-Stage Solid Tumors: A Case Series of 9 Patients. J Nucl Med. 2022;63(8):1217-1223. View Source
• [3] Staniszewska M, Hübner R, Locatelli C, et al. Ensuring enantiomeric consistency in FAPI radiopharmaceuticals: comparative analysis of (S)- and (S/R)-FAPI-46/-74 confirms pharmacological equivalence. SOFIE. 2026 Feb 28. View Source
• [4] Meyer C, Dahlbom M, Lindner T, Vauclin S, Mona C, Slavik R, Czernin J, Haberkorn U, Calais J. Radiation Dosimetry and Biodistribution of ⁶⁸Ga-FAPI-46 PET Imaging in Cancer Patients. J Nucl Med. 2020 Aug;61(8):1171-1177. View Source